4-Propylpiperidine-4-carboxylic acid ethyl ester

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: ethyl 4-propylpiperidine-4-carboxylate
• InChI: InChI=1S/C11H21NO2/c1-3-5-11(10(13)14-4-2)6-8-12-9-7-11/h12H,3-9H2,1-2H3
• InChI Key: YMFMOQXBCSHJMV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCNCC1)C(=O)OCC

Description

4-Propylpiperidine-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of hydrochloric acid (12N, 4.2 mL) in dioxane (6.8 mL) is added to 4-propylpiperidine-1,4-dicarboxylic acid-1-tert-butyl ester-4-ethyl ester (2.2 g, 0.0073 mol) and stirred at room temperature for 30 minutes. The reaction mixture is concentrated under reduced pressure and the residue is treated with aqueous solution of sodium bicarbonate to adjust the pH to 8-9. It is again concentrated under reduced pressure and the residue is treated with dichloromethane. After drying over sodium sulfate solvent is removed to get 4-propylpiperidine-4-carboxylic acid ethyl ester.